Cas no 34911-62-1 (2,5-Heptadienedioicacid, 4-oxo-)

2,5-Heptadienedioicacid, 4-oxo- structure
34911-62-1 structure
Product Name:2,5-Heptadienedioicacid, 4-oxo-
CAS No:34911-62-1
MF:C7H6O5
MW:170.119542598724
CID:295200
PubChem ID:2737106
Update Time:2025-04-19

2,5-Heptadienedioicacid, 4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Heptadienedioicacid, 4-oxo-
    • 4-Oxohepta-2,5-dienedioic acid
    • 4-OXOHEPTADIENE-1,7-DIOIC ACID
    • 2,5-Heptadienedioicacid,4-oxo
    • 4-Oxo-hepta-2,5-diendisaeure
    • 4-oxo-hepta-2,5-dienedioic acid
    • FT-0619347
    • DTXSID10371839
    • 34911-62-1
    • Inchi： 1S/C7H6O5/c8-5(1-3-6(9)10)2-4-7(11)12/h1-4H,(H,9,10)(H,11,12)
    • InChI Key： FORGRSMNOFWNBO-UHFFFAOYSA-N
    • SMILES： O=C(C=CC(=O)O)C=CC(=O)O

Computed Properties

  • Exact Mass: 170.02200
  • Monoisotopic Mass: 170.02152329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: -0.5
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • Density: 1.445
  • Melting Point: 300 °C
  • Boiling Point: 406.9°Cat760mmHg
  • Flash Point: 214.1°C
  • Refractive Index: 1.554
  • PSA: 91.67000
  • LogP: -0.16290

2,5-Heptadienedioicacid, 4-oxo- Security Information

  • Hazard Statement： Irritant
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

2,5-Heptadienedioicacid, 4-oxo- Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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